![molecular formula C9H8N2O3 B2459544 methyl 3-oxo-2H,3H-imidazo[1,5-a]pyridine-1-carboxylate CAS No. 1890511-40-6](/img/structure/B2459544.png)
methyl 3-oxo-2H,3H-imidazo[1,5-a]pyridine-1-carboxylate
Overview
Description
“Methyl 3-oxo-2H,3H-imidazo[1,5-a]pyridine-1-carboxylate” is a chemical compound that belongs to the class of imidazo[1,5-a]pyridines . Imidazo[1,5-a]pyridine is a significant structural component of a large number of agrochemicals and pharmaceuticals .
Synthesis Analysis
The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades . A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials . This includes methods involving cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .Chemical Reactions Analysis
Imidazo[1,5-a]pyridines can be synthesized through various chemical reactions. For instance, a transition-metal-free sp3 C–H amination reaction has been established for imidazo[1,5-a]pyridine synthesis employing molecular iodine from 2-pyridyl ketones and alkylamines .Scientific Research Applications
- Intense Research : Researchers have studied its synthesis for decades, leading to the development of numerous transformations that allow convenient access to this compound from readily available starting materials .
- Technological Applications : These compounds have promising applications in optoelectronic devices, sensors, and imaging systems .
- In Vivo Studies : For instance, one study demonstrated significant reduction in bacterial load in a TB mouse model using a related compound, Q203 .
Agrochemicals and Pharmaceuticals
Materials Science
Anti-Cancer Research
Antioxidant Potential
Mechanism of Action
Future Directions
The future directions in the research and development of imidazo[1,5-a]pyridines are promising. They have found practical application and are being actively studied as electroluminescent materials for OLED devices . Moreover, due to their broad range of chemical and biological properties, imidazo[1,5-a]pyridines have become an important synthon in the development of new drugs .
properties
IUPAC Name |
methyl 3-oxo-2H-imidazo[1,5-a]pyridine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3/c1-14-8(12)7-6-4-2-3-5-11(6)9(13)10-7/h2-5H,1H3,(H,10,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHGRORNPBJKDOE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C=CC=CN2C(=O)N1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-oxo-2,3-dihydroimidazo[1,5-a]pyridine-1-carboxylate | |
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